Cas no 185215-99-0 ((3r,4s,6s)-4,10-dibromo-9-chloro-5,5,9-trimethyl-1-methylidenespiro[5.5]undecan-3-ol)

(3r,4s,6s)-4,10-dibromo-9-chloro-5,5,9-trimethyl-1-methylidenespiro[5.5]undecan-3-ol structure
185215-99-0 structure
Product name:(3r,4s,6s)-4,10-dibromo-9-chloro-5,5,9-trimethyl-1-methylidenespiro[5.5]undecan-3-ol
CAS No:185215-99-0
MF:C15H23Br2ClO
MW:414.603522539139
CID:907258
PubChem ID:396684

(3r,4s,6s)-4,10-dibromo-9-chloro-5,5,9-trimethyl-1-methylidenespiro[5.5]undecan-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3r,4s,6s)-4,10-dibromo-9-chloro-5,5,9-trimethyl-1-methylidenespiro[5.5]undecan-3-ol
    • (2s,3r,6s)-2,8-dibromo-9-chloro-1,1,9-trimethyl-5-methylidenespiro[5.5]undecan-3-ol
    • AC1L9D19
    • AC1Q2A94
    • AG-J-67095
    • AR-1A3437
    • Cartilagineol
    • CTK4D8954
    • KST-1A2252
    • NSC703202
    • DTXSID00327926
    • 185215-99-0
    • NSC-703202
    • NCI60_036904
    • Spiro[5.5]undecan-3-ol,8-dibromo-9-chloro-1,1,9-trimethyl-5-methylene-,[2S-[2.alpha.,3.alpha.,6.alpha.(8S*,9S*)]]-
    • CHEMBL1993422
    • Inchi: InChI=1S/C15H23Br2ClO/c1-9-7-10(19)12(17)13(2,3)15(9)6-5-14(4,18)11(16)8-15/h10-12,19H,1,5-8H2,2-4H3/t10-,11?,12-,14?,15+/m1/s1
    • InChI Key: KKDUTGUFMQDATD-LJURCNODSA-N
    • SMILES: CC1(C(C(CC(=C)C12CCC(C(C2)Br)(C)Cl)O)Br)C

Computed Properties

  • Exact Mass: 411.98049
  • Monoisotopic Mass: 411.98042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 5.02820

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